![molecular formula C11H14N4O5S B2923168 2-((7-(2-methoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetic acid CAS No. 333768-97-1](/img/structure/B2923168.png)
2-((7-(2-methoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetic acid
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Overview
Description
Methoxyethyl compounds are a class of organic compounds that contain a methoxyethyl group (-OCH2CH2O-). They are often used in the synthesis of pharmaceuticals and other complex organic molecules .
Synthesis Analysis
The synthesis of methoxyethyl compounds can involve various chemical reactions, including the Mitsunobu reaction, which is a popular method for inverting the stereochemistry of alcohols . Another method involves the use of acetyl-CoA synthetase 2 (ACSS2), which can catalyze the conversion of acetate to acetyl coenzyme A (acetyl-CoA) .Molecular Structure Analysis
The molecular structure of methoxyethyl compounds can be determined using various spectroscopic techniques. The InChI and SMILES notations are often used to represent the structure of these compounds in databases .Chemical Reactions Analysis
Methoxyethyl compounds can undergo a variety of chemical reactions. For example, they can participate in the Mitsunobu reaction, which involves the dehydrative coupling of a primary or secondary alcohol to a pronucleophile .Physical And Chemical Properties Analysis
The physical and chemical properties of methoxyethyl compounds can be determined using various analytical techniques. These properties can include molecular weight, density, melting point, boiling point, solubility in water, and acidity .Mechanism of Action
The mechanism of action of methoxyethyl compounds can vary depending on their specific structure and the biological system in which they are involved. For example, ACSS2, an enzyme that can catalyze the conversion of acetate to acetyl-CoA, plays a crucial role in material energy metabolism and is also involved in the regulation of various acetylation processes .
Safety and Hazards
The safety and hazards associated with methoxyethyl compounds can depend on their specific structure and the conditions under which they are handled. Material Safety Data Sheets (MSDS) provide information on the potential health effects, safe handling procedures, and emergency response measures for these compounds .
Future Directions
properties
IUPAC Name |
2-[7-(2-methoxyethyl)-3-methyl-2,6-dioxopurin-8-yl]sulfanylacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O5S/c1-14-8-7(9(18)13-10(14)19)15(3-4-20-2)11(12-8)21-5-6(16)17/h3-5H2,1-2H3,(H,16,17)(H,13,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKYLZHMETMIWPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC(=O)O)CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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